Cas no 55630-07-4 (2,2-dichloro-1-(phenylformamido)ethenyltriphenylphosphanium chloride)

• Product Name: 2,2-dichloro-1-(phenylformamido)ethenyltriphenylphosphanium chloride
• CAS No: 55630-07-4
• MF: C₂₇H₂₁Cl₃NOP
• MW: 512.794504880905
• CID: 351346
• PubChem ID: 11964691
• Update Time: 2025-06-26

2,2-dichloro-1-(phenylformamido)ethenyltriphenylphosphanium chloride Chemical and Physical Properties

Names and Identifiers

• Phosphonium, [1-(benzoylamino)-2,2-dichloroethenyl]triphenyl-, chloride
• (1-benzamido-2,2-dichloroethenyl)-triphenylphosphanium,chloride
• 2,2-dichloro-1-(phenylformamido)ethenyltriphenylphosphanium chloride
• 55630-07-4
• DTXSID60474884
• AKOS003611321
• (1-benzamido-2,2-dichlorovinyl)triphenylphosphoniumchloride
• (1-benzamido-2,2-dichloroethenyl)-triphenylphosphanium;chloride
• F0115-0016
• (1-benzamido-2,2-dichlorovinyl)triphenylphosphonium chloride
• SCHEMBL4631215

• Inchi： 1S/C27H20Cl2NOP.ClH/c28-25(29)27(30-26(31)21-13-5-1-6-14-21)32(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;/h1-20H;1H
• InChI Key： SCCHRFBMZUNQRG-UHFFFAOYSA-N
• SMILES： ClC(=C(NC(C1C=CC=CC=1)=O)[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)Cl.[Cl-]

Computed Properties

• Exact Mass: 489.8785
• Monoisotopic Mass: 511.042634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 593
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 31.17
• LogP: 7.26400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on 2,2-dichloro-1-(phenylformamido)ethenyltriphenylphosphanium chloride

Introduction to 2,2-dichloro-1-(phenylformamido)ethenyltriphenylphosphanium chloride (CAS No. 55630-07-4)

2,2-dichloro-1-(phenylformamido)ethenyltriphenylphosphanium chloride, identified by its CAS number 55630-07-4, is a significant compound in the realm of organophosphorus chemistry. This organometallic species has garnered attention due to its unique structural and electronic properties, which make it a valuable reagent in synthetic organic chemistry and material science. The compound's structure consists of a triphenylphosphonium core connected to an ethenyl group substituted with two chlorine atoms at the alpha position and an N-substituted phenylformamide moiety at the beta position. This distinctive architecture imparts remarkable reactivity, making it a versatile intermediate in various chemical transformations.

The triphenylphosphonium cation is a well-known component in many synthetic protocols, particularly in the formation of stable carbocations and as a catalyst in coupling reactions. The presence of chlorine atoms at the 2,2-dichloroethenyl unit enhances the electrophilicity of the system, facilitating nucleophilic additions and eliminations. Additionally, the phenylformamido group introduces steric and electronic influences that can modulate reaction pathways, making this compound particularly useful in controlled synthetic scenarios.

In recent years, there has been growing interest in the applications of this compound in pharmaceutical synthesis. Its ability to serve as a precursor for more complex molecules has been explored in the development of novel therapeutic agents. For instance, researchers have leveraged its reactivity to construct heterocyclic frameworks that are prevalent in many bioactive compounds. The phenylformamido moiety, in particular, has been found to enhance binding affinity in drug-like molecules, making it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of 2,2-dichloro-1-(phenylformamido)ethenyltriphenylphosphanium chloride is its role in transition-metal-catalyzed reactions. The phosphorus center can act as a ligand or mediator in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, where it facilitates the formation of carbon-carbon bonds under mild conditions. This capability is particularly advantageous in large-scale synthesis, where efficiency and selectivity are paramount.

Recent advancements in polymer science have also highlighted the utility of this compound. Its incorporation into polymer matrices can impart unique electronic properties, making it suitable for applications in organic electronics and photovoltaics. The triphenylphosphonium cation, with its extended conjugation system, can contribute to charge transport properties, enhancing the performance of materials used in flexible electronics and solar cells.

The synthesis of 2,2-dichloro-1-(phenylformamido)ethenyltriphenylphosphanium chloride typically involves multi-step organic transformations starting from commercially available precursors. The process often begins with the preparation of a stabilized phosphorus ylide or carbene intermediate, which is then functionalized with chloro substituents and an amide group derived from phenylformamide. Careful control of reaction conditions is essential to achieve high yields and purity.

In terms of handling and storage, this compound should be maintained under inert conditions to prevent degradation. While it does not pose significant hazards under standard laboratory conditions, appropriate safety measures should always be observed when working with organophosphorus compounds. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended to minimize exposure.

The versatility of 2,2-dichloro-1-(phenylformamido)ethenyltriphenylphosphanium chloride extends beyond its immediate applications. Its structural features make it an excellent candidate for studying fundamental chemical processes at the molecular level. Researchers utilize computational methods to predict reaction outcomes and understand mechanistic pathways involving this compound. These studies not only advance our theoretical understanding but also guide experimental efforts toward more efficient synthetic strategies.

Looking ahead, the continued exploration of this compound's potential is likely to yield new insights into catalysis, materials science, and pharmaceutical development. As synthetic methodologies evolve and new applications emerge, CAS No. 55630-07-4 will undoubtedly remain a cornerstone in organophosphorus chemistry for years to come.